Ethyl 7-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-1-ethyl-6-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylate

• Molecular Formula: C25H29FN2O5
• Molecular Weight: 456.5g/mol
• IUPAC Name: ethyl 7-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C25H29FN2O5/c1-6-28-15-18(25(30)33-7-2)24(29)17-13-19(26)21(14-20(17)28)27(3)11-10-16-8-9-22(31-4)23(12-16)32-5/h8-9,12-15H,6-7,10-11H2,1-5H3
• InChI Key: MHYOLZRPLFWQHQ-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N(C)CCC3=CC(=C(C=C3)OC)OC)F)C(=O)OCC

Description

MMV665977 is an oxoquinoline derivative that has been identified as a potential inhibitor of ezrin, a protein involved in the metastatic spread of osteosarcoma . This compound was discovered through the screening of the Medicines for Malaria Venture Malaria Box, which contains a collection of antimalarial compounds .

Chemical Reactions Analysis

MMV665977 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to hydroxyl groups.

Substitution: The quinoline ring can undergo substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MMV665977 has shown significant potential in scientific research, particularly in the following areas:

Cancer Research: It has been identified as a potent inhibitor of ezrin, a protein that plays a crucial role in the metastatic spread of osteosarcoma. This makes MMV665977 a promising candidate for the development of antimetastatic agents.

Malaria Research: As part of the Malaria Box, MMV665977 has been evaluated for its antimalarial activity. Although it was not among the most active compounds, its structural similarity to other antimalarial drugs makes it a valuable compound for further investigation.

Drug Development: The unique properties of MMV665977 make it a valuable compound for the development of new therapeutic agents targeting various diseases.

Mechanism of Action

MMV665977 exerts its effects by binding to ezrin, thereby inhibiting its function in promoting the invasive phenotype of osteosarcoma cells . Ezrin is a member of the ezrin, radixin, and moesin family of proteins, which function as linkers between the plasma membrane and the actin cytoskeleton . By inhibiting ezrin, MMV665977 disrupts the cytoskeletal organization and cell motility, leading to reduced metastatic potential .

Comparison with Similar Compounds

MMV665977 is structurally similar to other quinoline-based compounds, such as NSC305787 and MMV667492 . MMV665977 has shown more selective inhibition of ezrin function compared to these compounds . Other similar compounds include:

MMV666103: An oxoquinazoline derivative with similar inhibitory effects on ezrin.

MMV006172: An acridine derivative with preferential inhibition of high-ezrin expressing cells.

The uniqueness of MMV665977 lies in its selective binding to ezrin and its potential as a lead compound for the development of antimetastatic agents .